Cas no 161168-55-4 (Alanine,2-methyl-3-(methylamino)-)

• Product Name: Alanine,2-methyl-3-(methylamino)-
• CAS No: 161168-55-4
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• CID: 109701
• PubChem ID: 71435381
• Update Time: 2025-04-18

Alanine,2-methyl-3-(methylamino)- Chemical and Physical Properties

Names and Identifiers

• Alanine,2-methyl-3-(methylamino)-
• 2-AMINO-2-METHYL-3-METHYLAMINO-PROPANOIC ACID
• alpha-Methyl-3-MethylaMino-alanine, 2-AMino-2-Methyl-3-MethylaMino-propanoic acid
• Α-METHYL-3-METHYLAMINO-ALANINE, 2-AMINO-2-METHYL-3-METHYLAMINO-PROPANOIC ACID
• Alanine,2-methyl-3-(methylamino)-(9CI)
• H-ALPHA-ME-ALA(3-NHME)-OH
• ALPHA-METHYL-3-METHYLAMINO-ALANINE
• 161168-55-4
• 2-AMINO-2-METHYL-3-(METHYLAMINO)PROPANOIC ACID
• Alanine, 2-methyl-3-(methylamino)- (9CI)

• Inchi： 1S/C5H12N2O2/c1-5(6,3-7-2)4(8)9/h7H,3,6H2,1-2H3,(H,8,9)
• InChI Key： NDKNCEHBTSYVFI-UHFFFAOYSA-N
• SMILES： OC(C(C)(CNC)N)=O

Computed Properties

• Exact Mass: 132.09000
• Monoisotopic Mass: 132.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 75.35000
• LogP: 0.09900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives